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Compound of Interest

Compound Name: c-Met-IN-14

Cat. No.: B12408614 Get Quote

Technical Support Center: c-Met-IN-14
Welcome to the technical support center for c-Met-IN-14. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on the

effective use of c-Met-IN-14 in experimental settings and to address common challenges,

particularly regarding its solubility in aqueous solutions.

Understanding the c-Met Signaling Pathway
The c-Met receptor tyrosine kinase, upon binding its ligand, hepatocyte growth factor (HGF),

activates several downstream signaling cascades.[1][2] These pathways are crucial for cellular

processes such as proliferation, migration, and survival.[1][3] Dysregulation of the c-Met

pathway is implicated in the progression of various cancers.[1][3][4] c-Met-IN-14 is a selective

inhibitor of c-Met kinase, blocking its phosphorylation and subsequent downstream signaling.
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Caption: The c-Met signaling pathway and the inhibitory action of c-Met-IN-14.

Troubleshooting Guide for c-Met-IN-14 Precipitation
Precipitation of c-Met-IN-14 in aqueous solutions is a common issue due to its low water

solubility. This guide provides a systematic approach to troubleshoot and prevent this problem.

Caption: A stepwise workflow for troubleshooting c-Met-IN-14 precipitation.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of c-Met-IN-14?

A1: Based on data for structurally similar c-Met inhibitors, it is highly recommended to use

anhydrous Dimethyl Sulfoxide (DMSO) to prepare stock solutions of c-Met-IN-14. Many c-Met

inhibitors exhibit good solubility in DMSO, often in the range of 10-100 mg/mL.
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Q2: I observed precipitation when I diluted my DMSO stock of c-Met-IN-14 in my aqueous cell

culture medium. What should I do?

A2: This is a common occurrence due to the poor aqueous solubility of many kinase inhibitors.

Here are several steps to address this:

Lower the Final Concentration: The most straightforward solution is to reduce the final

concentration of c-Met-IN-14 in your working solution.

Perform Serial Dilutions: Avoid adding the concentrated DMSO stock directly into a large

volume of aqueous buffer. Instead, perform serial dilutions. A good practice is to first dilute

the DMSO stock into a small volume of your cell culture medium, vortex gently, and then add

this intermediate dilution to the final volume of your medium.

Check the DMSO Concentration: Ensure the final concentration of DMSO in your working

solution is low, typically below 0.5%, to avoid solvent-induced cytotoxicity.

Warm the Solution: Gently warming the final solution to 37°C may help in dissolving the

compound. However, be mindful of the stability of other components in your medium.

Q3: What is the maximum concentration of c-Met-IN-14 I can use in an aqueous solution

without precipitation?

A3: The maximum aqueous concentration can vary depending on the specific buffer or cell

culture medium used (e.g., pH, salt concentration, and serum percentage). It is recommended

to perform a solubility test in your specific experimental medium. Start with a low concentration

and gradually increase it to determine the empirical solubility limit. For many similar c-Met

inhibitors, achieving high micromolar concentrations in aqueous solutions can be challenging.

Q4: Can I sonicate the solution to dissolve the precipitate?

A4: Sonication can be used to aid in the dissolution of the initial stock solution in DMSO.

However, for working solutions in cell culture media, it should be used with caution as it can

potentially damage proteins and other cellular components in the medium. Gentle warming and

vortexing are generally preferred methods.

Q5: How should I store the c-Met-IN-14 stock solution?
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A5: Store the DMSO stock solution of c-Met-IN-14 at -20°C or -80°C. It is advisable to aliquot

the stock solution into smaller volumes to avoid repeated freeze-thaw cycles, which can lead to

degradation of the compound and introduction of moisture into the DMSO.

Solubility and Formulation Data for c-Met Inhibitors
While specific quantitative solubility data for c-Met-IN-14 in various aqueous buffers is not

readily available in the public domain, the following table summarizes solubility information for

other c-Met inhibitors, which can serve as a general guide.

c-Met Inhibitor Solvent for Stock
Reported Solubility
in Stock

Notes on Aqueous
Formulation

SAR125844 DMSO 11 mg/mL (19.97 mM)

Use fresh, anhydrous

DMSO as moisture

can reduce solubility.

BMS-794833 DMSO
94 mg/mL (200.49

mM)

For in vivo use, a

formulation of

PEG300, Tween80,

and ddH2O is

suggested.

PHA-665752 DMSO
128 mg/mL (199.49

mM)

SU11274 DMSO
92 mg/mL (161.94

mM)

For in vivo use, a

formulation of

PEG300, Tween80,

and ddH2O is

suggested.

JNJ-38877605 DMSO 50 mg/mL (132.5 mM)

For in vivo use, a

formulation of

propylene glycol,

Tween 80, and D5W

is suggested.

ABN401 Water Poorly soluble
Solubility increases at

acidic pH.
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Experimental Protocol: Preparation of c-Met-IN-14
Working Solution for In Vitro Cell-Based Assays
This protocol provides a general guideline for preparing a working solution of c-Met-IN-14 from

a DMSO stock for use in cell culture experiments.

Materials:

c-Met-IN-14 (lyophilized powder)

Anhydrous DMSO

Sterile cell culture medium (e.g., DMEM, RPMI-1640) with serum and other supplements as

required for your cell line.

Sterile microcentrifuge tubes

Vortex mixer

Water bath or incubator at 37°C

Procedure:

Prepare a Concentrated Stock Solution in DMSO:

Briefly centrifuge the vial of lyophilized c-Met-IN-14 to ensure all the powder is at the

bottom.

Add the appropriate volume of anhydrous DMSO to the vial to achieve a high-

concentration stock solution (e.g., 10 mM).

Vortex thoroughly to ensure the compound is completely dissolved. If necessary, gently

warm the solution at 37°C for 5-10 minutes or sonicate briefly.

Visually inspect the solution to ensure there are no visible particles.

Aliquot the stock solution into smaller volumes and store at -20°C or -80°C.
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Prepare the Final Working Solution in Cell Culture Medium:

Thaw an aliquot of the c-Met-IN-14 DMSO stock solution at room temperature.

Pre-warm your complete cell culture medium to 37°C.

To minimize precipitation, perform an intermediate dilution step. For example, to prepare a

10 µM final solution from a 10 mM stock (a 1:1000 dilution):

Add 1 µL of the 10 mM DMSO stock to 99 µL of pre-warmed complete cell culture

medium in a sterile microcentrifuge tube. This creates a 100 µM intermediate solution.

Vortex the intermediate solution gently.

Add 100 µL of the 100 µM intermediate solution to 900 µL of pre-warmed complete cell

culture medium to achieve the final 10 µM working solution.

Vortex the final working solution gently before adding it to your cell culture plates.

Important: The final concentration of DMSO in the cell culture should be kept low (ideally ≤

0.1%) to avoid affecting cell viability. Always include a vehicle control (medium with the

same final concentration of DMSO) in your experiments.

Disclaimer: The information provided in this technical support center is for research use only

and is not intended for diagnostic or therapeutic purposes. The protocols and troubleshooting

suggestions are general guidelines and may need to be optimized for your specific

experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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